![molecular formula C12H15F2NO B7510495 N-[(3,5-difluorophenyl)methyl]-2,2-dimethylpropanamide](/img/structure/B7510495.png)
N-[(3,5-difluorophenyl)methyl]-2,2-dimethylpropanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[(3,5-difluorophenyl)methyl]-2,2-dimethylpropanamide, also known as DFP-10825, is a chemical compound that has been the focus of scientific research due to its potential use in the treatment of various diseases.
Mechanism of Action
The mechanism of action of N-[(3,5-difluorophenyl)methyl]-2,2-dimethylpropanamide involves its ability to inhibit the activity of certain enzymes, such as cyclooxygenase-2 (COX-2) and histone deacetylases (HDACs). COX-2 is involved in the production of pro-inflammatory cytokines, while HDACs are involved in the regulation of gene expression. By inhibiting the activity of these enzymes, this compound can reduce inflammation and induce apoptosis in cancer cells.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). It has also been shown to induce apoptosis in cancer cells by activating caspases, which are enzymes involved in the process of programmed cell death.
Advantages and Limitations for Lab Experiments
One advantage of using N-[(3,5-difluorophenyl)methyl]-2,2-dimethylpropanamide in lab experiments is its ability to selectively inhibit the activity of certain enzymes, such as COX-2 and HDACs. This makes it a useful tool for studying the role of these enzymes in various biological processes. However, one limitation of using this compound is its potential toxicity. In vitro and in vivo studies have shown that this compound can be toxic to certain cell types at high concentrations, which can limit its use in certain experiments.
Future Directions
There are several future directions for research on N-[(3,5-difluorophenyl)methyl]-2,2-dimethylpropanamide. One area of research could be the development of new cancer therapies based on this compound. Studies could focus on optimizing the structure of this compound to improve its efficacy and reduce its toxicity. Another area of research could be the development of new anti-inflammatory agents based on this compound. Studies could focus on identifying other enzymes that are involved in the immune response and developing inhibitors that are specific to these enzymes.
Conclusion
In conclusion, this compound is a chemical compound that has been the focus of scientific research due to its potential use in the treatment of various diseases. Its mechanism of action involves its ability to selectively inhibit the activity of certain enzymes, such as COX-2 and HDACs. While it has shown promise as an anti-inflammatory agent and a potential cancer therapy, further research is needed to optimize its structure and reduce its toxicity.
Synthesis Methods
The synthesis method for N-[(3,5-difluorophenyl)methyl]-2,2-dimethylpropanamide is a multi-step process that involves the use of various chemicals and reagents. The first step involves the reaction of 3,5-difluorobenzyl chloride with 2,2-dimethylpropan-1-amine to produce N-(3,5-difluorobenzyl)-2,2-dimethylpropan-1-amine. This intermediate is then reacted with acetic anhydride to produce N-(3,5-difluorobenzyl)-2,2-dimethylpropanamide. Finally, this compound is treated with hydrochloric acid to produce the desired product, this compound.
Scientific Research Applications
N-[(3,5-difluorophenyl)methyl]-2,2-dimethylpropanamide has been the focus of scientific research due to its potential use in the treatment of various diseases. One area of research has been its potential use as an anti-inflammatory agent. Studies have shown that this compound can inhibit the production of pro-inflammatory cytokines, which are involved in the immune response and can contribute to the development of various diseases.
Another area of research has been its potential use in the treatment of cancer. Studies have shown that this compound can inhibit the growth of cancer cells by inducing apoptosis, or programmed cell death. This mechanism of action makes this compound a promising candidate for the development of new cancer therapies.
Properties
IUPAC Name |
N-[(3,5-difluorophenyl)methyl]-2,2-dimethylpropanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15F2NO/c1-12(2,3)11(16)15-7-8-4-9(13)6-10(14)5-8/h4-6H,7H2,1-3H3,(H,15,16) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IERHKMLTHIYAMF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C(=O)NCC1=CC(=CC(=C1)F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15F2NO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
227.25 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.